Cas no 37790-10-6 (2-(Nitromethyl)tetrahydro-2H-pyran)

• Product Name: 2-(Nitromethyl)tetrahydro-2H-pyran
• CAS No: 37790-10-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD24849116
• CID: 1486228
• PubChem ID: 12336349
• Update Time: 2025-04-24

2-(Nitromethyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-(nitromethyl)-
• AKOS015998170
• 2-(NITROMETHYL)OXANE
• 2-(nitromethyl)tetrahydro-2H-pyran
• LS-07476
• MFCD24849116
• 37790-10-6
• CS-0287391
• EN300-1853072
• ALBB-023681
• 2-(Nitromethyl)tetrahydro-2H-pyran

• MDL： MFCD24849116
• Inchi： 1S/C6H11NO3/c8-7(9)5-6-3-1-2-4-10-6/h6H,1-5H2
• InChI Key： KQZCMSSTZPLPJK-UHFFFAOYSA-N
• SMILES： O1CCCCC1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Nitromethyl)tetrahydro-2H-pyran

Compound CAS No 37790-10-6: 2H-Pyran, Tetrahydro-2-(Nitromethyl)-

CAS No 37790-10-6, commonly referred to as 2H-Pyran, Tetrahydro-2-(Nitromethyl)-, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically the pyran family, which are six-membered rings containing one oxygen atom and five carbon atoms. The presence of the nitromethyl group (-NO₂CH₂-) at the 2-position of the tetrahydropyran ring introduces unique electronic and structural properties that make this compound highly interesting for both academic research and industrial applications.

The synthesis of 2H-Pyran, Tetrahydro-2-(Nitromethyl)- typically involves multi-step organic reactions, often starting from readily available starting materials such as dihydropyran derivatives or other cyclic ethers. The introduction of the nitromethyl group is achieved through nucleophilic substitution or other functional group transformations, depending on the specific synthetic pathway chosen. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of CAS No 37790-10-6 is in the field of materials science, particularly in the development of advanced polymers and composites. The nitromethyl group imparts strong electron-withdrawing effects, which can significantly influence the mechanical and thermal properties of polymers derived from this compound. For instance, researchers have reported the use of this compound as a monomer in the synthesis of high-performance thermoplastics with enhanced tensile strength and heat resistance.

In addition to its role in polymer chemistry, 2H-Pyran, Tetrahydro-2-(Nitromethyl)- has also found applications in drug discovery and medicinal chemistry. The tetrahydropyran ring system is known for its ability to form stable bioisosteres, which can mimic the pharmacophores of biologically active molecules. Recent studies have explored the potential of this compound as a scaffold for designing novel kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The electronic properties of CAS No 37790-10-6 make it an attractive candidate for use in organic electronics. The nitromethyl group's electron-withdrawing nature can modulate the conjugation within the molecule, enhancing its ability to act as an electron acceptor in organic semiconductors. This property has led to investigations into its use in organic photovoltaic devices (OPVs) and field-effect transistors (FETs), where it could potentially improve device efficiency and stability.

From an environmental perspective, understanding the fate and behavior of 2H-Pyran, Tetrahydro-2-(Nitromethyl)- in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These studies aim to provide insights into how this compound interacts with biological systems and how it can be safely managed in industrial settings.

In conclusion, CAS No 37790-10-6, or 2H-Pyran, Tetrahydro-2-(Nitromethyl)-, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new properties and applications for this compound, its importance in both academic and industrial contexts is expected to grow further.